Cas no 1183059-86-0 (4-(2-Chlorophenyl)methyl-1-methylpiperidin-4-ol)

• Product Name: 4-(2-Chlorophenyl)methyl-1-methylpiperidin-4-ol
• CAS No: 1183059-86-0
• MF: C₁₃H₁₈ClNO
• MW: 239.741122722626
• CID: 5700989
• PubChem ID: 50989005
• Update Time: 2025-05-23

4-(2-Chlorophenyl)methyl-1-methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• CS-0258451
• Z234897081
• AKOS010115458
• EN300-70218
• 4-[(2-chlorophenyl)methyl]-1-methylpiperidin-4-ol
• 1183059-86-0
• 4-Piperidinol, 4-[(2-chlorophenyl)methyl]-1-methyl-
• 4-(2-Chlorophenyl)methyl-1-methylpiperidin-4-ol

• Inchi： 1S/C13H18ClNO/c1-15-8-6-13(16,7-9-15)10-11-4-2-3-5-12(11)14/h2-5,16H,6-10H2,1H3
• InChI Key： IUIZTDATUXVLCJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC1(CCN(C)CC1)O

Computed Properties

• Exact Mass: 239.1076919g/mol
• Monoisotopic Mass: 239.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 4-(2-Chlorophenyl)methyl-1-methylpiperidin-4-ol

Introduction to 4-(2-Chlorophenyl)methyl-1-methylpiperidin-4-ol (CAS No: 1183059-86-0)

4-(2-Chlorophenyl)methyl-1-methylpiperidin-4-ol is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 1183059-86-0, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates a piperidine core, which is a common motif in many pharmacologically active molecules, alongside a chlorophenyl substituent and a methyl group at the 4-position, contributing to its distinct chemical properties.

The piperidine ring is known for its ability to enhance binding affinity and metabolic stability, making it a preferred scaffold in drug design. In particular, the N-substituted piperidine derivatives have shown promise in various therapeutic areas, including central nervous system (CNS) disorders and infectious diseases. The presence of the 2-chlorophenyl moiety introduces electronic and steric effects that can modulate the compound's interactions with biological targets. This substitution pattern is frequently explored in medicinal chemistry due to its influence on pharmacokinetic profiles and target specificity.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of promising candidates like 4-(2-Chlorophenyl)methyl-1-methylpiperidin-4-ol. These methodologies allow researchers to predict binding affinities and optimize lead structures with remarkable efficiency. The compound's potential as a building block for more complex molecules has been highlighted in several studies, where it has been used as a precursor in synthesizing analogs with enhanced pharmacological properties.

In the context of modern drug discovery, the synthesis and characterization of 4-(2-Chlorophenyl)methyl-1-methylpiperidin-4-ol have been refined through cutting-edge techniques such as solid-state NMR spectroscopy and X-ray crystallography. These methods provide invaluable insights into the compound's three-dimensional structure and conformational dynamics, which are critical for understanding its biological activity. The ability to elucidate these structural details has enabled researchers to fine-tune synthetic routes, improving yield and purity while minimizing unwanted byproducts.

The pharmacological profile of 4-(2-Chlorophenyl)methyl-1-methylpiperidin-4-ol has been investigated in various preclinical models. Studies have demonstrated its potential as an intermediate in the development of drugs targeting neurological disorders such as Parkinson's disease and Alzheimer's disease. The compound's interaction with monoamine transporters and receptor systems has been particularly noteworthy, suggesting its utility in modulating neurotransmitter levels. Additionally, its structural resemblance to known antipsychotic agents has prompted exploration into its efficacy as an adjunct therapy for mental health conditions.

From a synthetic chemistry perspective, 4-(2-Chlorophenyl)methyl-1-methylpiperidin-4-ol exemplifies the elegance of multi-step organic synthesis. The integration of functional group transformations, such as chlorination and alkylation, allows for the construction of complex heterocyclic frameworks with precision. Recent publications have showcased innovative catalytic systems that enhance reaction efficiency while maintaining high selectivity, reducing environmental impact and improving scalability for industrial applications.

The role of computational modeling in optimizing 4-(2-Chlorophenyl)methyl-1-methylpiperidin-4-ol derivatives cannot be overstated. Molecular docking simulations have been instrumental in predicting binding modes and affinities, enabling rational design of next-generation compounds. These simulations often incorporate machine learning algorithms that leverage vast datasets to identify patterns correlating structural features with biological activity. Such approaches have accelerated the drug discovery pipeline, reducing time-to-market for novel therapeutics.

The industrial significance of 4-(2-Chlorophenyl)methyl-1-methylpiperidin-4-ol extends beyond academic research. Pharmaceutical companies are increasingly investing in libraries of such intermediates to support their drug development programs. The compound's versatility as a starting material has led to collaborations between academia and industry, fostering innovation through shared resources and expertise. This synergy is crucial for translating laboratory discoveries into viable clinical candidates.

Future directions in the study of 4-(2-Chlorophenyl)methyl-1-methylpiperidin-4-ol include exploring its role in combination therapies. By pairing this compound with other bioactive molecules, researchers aim to achieve synergistic effects that could overcome resistance mechanisms observed in chronic diseases. Additionally, green chemistry principles are being integrated into synthetic protocols to ensure sustainable production practices align with global environmental standards.

In conclusion, 4-(2-Chlorophenyl)methyl-1-methylpiperidin-4-ol (CAS No: 1183059-86-0) represents a compelling example of how structural innovation can drive therapeutic progress. Its unique combination of chemical features positions it as a valuable asset in pharmaceutical research, with potential applications spanning multiple disease areas. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of medicine.